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For researchers, scientists, and drug development professionals operating within or interacting
with forensic toxicology laboratories, understanding the nuances of accreditation standards is
paramount. Accreditation ensures that a laboratory adheres to a stringent set of quality and
operational standards, thereby producing reliable and legally defensible results. This guide
provides a detailed comparison of the leading accreditation standards for forensic toxicology
laboratories in the United States, focusing on the requirements set forth by the ANSI National
Accreditation Board (ANAB), the American Association for Laboratory Accreditation (A2LA),
and the College of American Pathologists (CAP) Forensic Drug Testing (FDT) program.

Core Tenets of Forensic Toxicology Accreditation

The primary goal of accreditation in forensic toxicology is to ensure the competency of a
laboratory in performing tests and the overall quality and integrity of the data produced. This is
achieved through the implementation of a robust quality management system, adherence to
standardized technical procedures, and continuous monitoring of performance. The
international standard, ISO/IEC 17025, forms the foundation for most forensic science
accreditation programs, outlining the general requirements for the competence of testing and
calibration laboratories. Accrediting bodies then supplement this with specific requirements
tailored to the forensic toxicology discipline.

Comparison of Key Accreditation Requirements

The following tables provide a quantitative comparison of the key requirements from the three
major accrediting bodies in the United States for forensic toxicology laboratories.
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Table 1: Personnel Qualifications and Continuing Education
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Requirement

ANAB (with ABFT
Supplemental
Requirements)

A2LA

CAP (Forensic
Drug Testing
Program)

Laboratory Director

Doctoral degree in a
relevant science and
ABFT certification (or

equivalent)

Varies based on state
and local
requirements,
generally a doctoral
degree in a relevant
science with

experience.

Doctoral degree in a
relevant science with
two years of
experience in
analytical toxicology,
or board certification
by ABFT or in
toxicological chemistry
by the American
Board of Clinical
Chemistry[1].

Certifying Scientist

Bachelor's degree in a
relevant science with

relevant experience.

Bachelor's degree in a
relevant science with
documented training

and experience.

Defined by the
laboratory's personnel
policies and
procedures, which are
reviewed during

inspection.

Analyst/Technician

Bachelor's degree in a

relevant science or

Bachelor's degree in a
relevant science or

documented

Defined by the
laboratory's personnel
policies and

procedures, which are

equivalent. equivalent training ] )
] reviewed during
and experience. ) ]
inspection.
Continuing Education For ABFT-certified A documented A documented

(CE)

individuals: 50 points
every 5 years
(minimum 5 points
annually)[2][3]. For
other technical
personnel: A minimum

of 5 points annually[4].

program for continuing
education is required,
but specific hour/point
requirements are not
universally mandated
by A2LA and may be

discipline-specific.

continuing education
program is required
and reviewed during
inspection, but
specific hour/point
requirements are not

universally mandated
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by CAP for all
personnel.
Table 2: Quality Management System
ANAB (with ABFT CAP (Forensic
Requirement Supplemental A2LA Drug Testing
Requirements) Program)
Annual internal audits
covering all elements Periodic self-

Internal Audits

Annual internal audits
covering all elements

of the quality system.

of the quality
management system,
utilizing checklists
such as the A2LA
C025 and C221[5].

evaluations are
required[1]. On-site
inspections occur

every two years[6].

Management Review

Annual management

review of the quality

Annual management
review of the

laboratory's quality

Regular management
review of the quality

management system

Document Control

system. is required and
system.
documented.
A documented o
Policies and

A documented system
for the control of all
quality system

documents.

procedure for the
control of all
documents that form
part of its

management system.

procedures for
document control are
required and reviewed

during inspection.

Table 3: Proficiency Testing

© 2025 BenchChem. All rights reserved.

4/11

Tech Support


https://www.lsdfc.org/wp-content/uploads/2020/05/Audits-and-Assessments-v2.0-DFB-SOP-QUAL-002.pdf
https://documents-cloud.cap.org/appsuite/learning/LAP/TLTM/resources/standards/FDTstandards.pdf
https://averhealth.com/cap-fdt-accreditation-badge-of-excellence/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

ANAB (with ABFT

CAP (Forensic

Requirement Supplemental A2LA Drug Testing
Requirements) Program)
Participation in )
At least one external o Monthly blind
o relevant proficiency o )
proficiency test per ) proficiency testing for
Frequency testing programs at _
calendar year for each ] accredited
) S least twice a year for )
accredited discipline. ] ] laboratories[6][8].
forensic toxicology[7].
Must cover all
analytes and matrices  Sufficient to cover the Must cover the extent
s for which the technical scope of the ~ and complexity of the
cope _ _ _
laboratory is laboratory's testing performed in
accredited over a accreditation. the laboratory[1].
defined period.
Must be from an Must use an Proficiency testing
Provider accredited proficiency  accredited proficiency  programs must be

test provider.

testing provider.

CAP-accepted[1].

Experimental Protocols and Methodologies

A cornerstone of forensic toxicology accreditation is the rigorous validation of all analytical
methods. This ensures that each method is "fit for purpose™ and produces accurate, reliable,
and reproducible results. While the specific experimental designs may vary between
laboratories, the core validation parameters are consistent across accrediting bodies.

Key Method Validation Parameters:

e Accuracy: The closeness of agreement between a test result and the accepted reference
value. This is typically assessed by analyzing certified reference materials or fortified
samples at various concentrations.

e Precision: The closeness of agreement between independent test results obtained under
stipulated conditions. This includes repeatability (within-run precision) and intermediate
precision (between-run precision).
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 Linearity and Range: The ability of the method to elicit test results that are directly
proportional to the concentration of the analyte in the sample within a given range. This is
determined by analyzing a series of calibration standards.

» Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected
but not necessarily quantitated as an exact value.

o Limit of Quantitation (LOQ): The lowest amount of an analyte in a sample that can be
guantitatively determined with suitable precision and accuracy.

o Specificity/Selectivity: The ability to assess unequivocally the analyte in the presence of
components that may be expected to be present. This is evaluated by analyzing blank
samples and samples spiked with potential interferents.

o Carryover: The effect of a preceding sample on the analysis of a subsequent sample.

o Matrix Effect: The direct or indirect alteration or interference in response due to the presence
of unintended analytes or other interfering substances in the sample matrix.

« Stability: The chemical stability of an analyte in a given matrix under specific conditions for
specified intervals.

Example Experimental Protocol for Determining Accuracy:

o Objective: To determine the accuracy of a quantitative method for the analysis of a specific
drug in whole blood.

o Materials:
o Certified Reference Material (CRM) of the drug.
o Drug-free whole blood from multiple donors.
o Calibrators and quality control (QC) materials.

e Procedure:
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o Prepare a series of fortified QC samples by spiking the drug-free whole blood with the
CRM at three different concentrations (low, medium, and high) spanning the analytical
range.

o Analyze a minimum of five replicates of each QC concentration on three different days.
o Calculate the mean measured concentration for each QC level.

o Determine the percent recovery for each QC level using the formula: (Mean Measured
Concentration / Theoretical Concentration) * 100%.

o Acceptance Criteria: The mean percent recovery should be within a predefined range (e.g.,
85-115% or 90-110%) of the theoretical concentration for each QC level.

Visualization of Accreditation Workflows

The following diagrams illustrate key workflows and logical relationships within the forensic
toxicology accreditation process.
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Accreditation Process Workflow

Pre-Assessment Phase

Laboratory Develops Quality Management System

rerequisite

Laboratory Validates Analytical Methods

Accreditation Maintenance

Laboratory Selects Accrediting Body (ANAB, A2LA, CAP) Annual Surveillance Audits/Self-Assessments
Laboratory Submits Application Ongoing Proficiency Testing

Assessment Phase

Document Review by Accrediting Body Reassessment (e.g., every 2 years)

Cycle Repeats Accreditation Granted

Post-Assessment Phase

On-site Assessment Laboratory Implements Corrective Actions

If non-conformities are found

Issuance of Findings Report Accrediting Body Reviews Corrective Actions

If no non-conformities

Accreditation Decision
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A high-level overview of the forensic toxicology laboratory accreditation process.
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Analytical Method Validation Workflow
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Analyze Validation Data
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Prepare Validation Report

f criteria are met
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Implement Method for Casework
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A typical workflow for the validation of an analytical method in forensic toxicology.
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Conclusion

The accreditation of forensic toxicology laboratories is a multifaceted process that demands a
significant commitment to quality and scientific rigor. While ANAB, A2LA, and CAP all base their
programs on the foundational principles of ISO/IEC 17025, they each have their own specific
requirements and areas of emphasis. For laboratories, the choice of accrediting body may
depend on jurisdictional requirements, client expectations, and the specific scope of testing
performed. For researchers and professionals in the drug development industry, understanding
these standards is crucial for evaluating the reliability of data from collaborating forensic
laboratories and ensuring that all testing meets the highest scientific and legal standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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